3-Cyclopropoxy-4-iodo-5-methylpyridine

• Molecular Formula: C9H10INO
• Molecular Weight: 275.09 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-iodo-5-methylpyridine
• InChI: InChI=1S/C9H10INO/c1-6-4-11-5-8(9(6)10)12-7-2-3-7/h4-5,7H,2-3H2,1H3
• InChI Key: DGEGOXYAZCHPPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=CC(=C1I)OC2CC2

Description

3-Cyclopropoxy-4-iodo-5-methylpyridine is a pyridine derivative featuring a cyclopropoxy group at position 3, an iodine atom at position 4, and a methyl group at position 4. Its structure combines steric bulk (cyclopropoxy), a heavy halogen (iodine), and electron-donating/withdrawing effects, making it a compound of interest in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-iodo-5-methylpyridine typically involves multiple steps, starting from commercially available precursors. One common method involves the iodination of 3-cyclopropoxy-5-methylpyridine. The reaction conditions often include the use of iodine and a suitable oxidizing agent, such as hydrogen peroxide or sodium hypochlorite, in an organic solvent like acetonitrile or dichloromethane .

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized to improve yield and reduce costs. This can involve the use of continuous flow reactors, which allow for better control of reaction conditions and scalability. Additionally, the use of more efficient catalysts and greener solvents can be explored to make the process more environmentally friendly .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-iodo-5-methylpyridine can undergo various types of chemical reactions, including:

Substitution Reactions: The iodine atom can be replaced by other substituents through nucleophilic substitution reactions.

Oxidation Reactions: The compound can be oxidized to introduce additional functional groups.

Reduction Reactions: The pyridine ring can be reduced to form piperidine derivatives.

Common Reagents and Conditions

Substitution Reactions: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation Reactions: Oxidizing agents such as potassium permanganate or chromium trioxide can be used under acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LAH) or sodium borohydride (NaBH4) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine can yield an aminopyridine derivative, while oxidation can introduce hydroxyl or carbonyl groups .

Scientific Research Applications

3-Cyclopropoxy-4-iodo-5-methylpyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme inhibition and receptor binding due to its ability to interact with biological macromolecules.

Industry: The compound can be used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism by which 3-Cyclopropoxy-4-iodo-5-methylpyridine exerts its effects depends on its interaction with molecular targets. For example, it may act as an inhibitor of certain enzymes by binding to their active sites and preventing substrate access. The cyclopropoxy group can enhance binding affinity through hydrophobic interactions, while the iodine atom can participate in halogen bonding .

Comparison with Similar Compounds

Substituent Position and Electronic Effects

The positions and types of substituents on the pyridine ring significantly influence reactivity, solubility, and electronic properties. Below is a comparative analysis with key analogs:

Compound Name	Substituents (Position)	Key Properties/Effects	Reference
3-Cyclopropoxy-4-iodo-5-methylpyridine	3-Cyclopropoxy, 4-Iodo, 5-Methyl	High steric bulk (cyclopropoxy), strong electron-withdrawing (iodo), moderate EWG (methyl)	N/A (Target)
3-Iodo-2-methoxy-5-methylpyridine	2-Methoxy, 3-Iodo, 5-Methyl	Smaller alkoxy (methoxy), iodine at meta position, steric hindrance reduced vs. cyclopropoxy
2-Methoxy-4-methyl-3-nitropyridine	2-Methoxy, 4-Methyl, 3-Nitro	Strong electron-withdrawing (nitro), methyl as EDG; nitro enhances reactivity for substitution
4-(tert-Butyldimethylsilyloxy)-3-iodo-5-nitropyridine	4-Bulky silyl, 3-Iodo, 5-Nitro	Extreme steric hindrance (silyl), dual EWGs (iodo and nitro); limited solubility

Key Observations:

• Electronic Effects: Iodo (weak EWG) and nitro (strong EWG) substituents differ in directing electrophilic substitution.
• Solubility: Bulky groups like cyclopropoxy or tert-butyldimethylsilyloxy reduce solubility in polar solvents compared to methoxy or methyl derivatives .